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Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions of CBB1007 hydrochloride, a reversible and selective inhibitor of Lysine-

Specific Demethylase 1 (LSD1). Adherence to these protocols is crucial for ensuring the

accuracy and reproducibility of experimental results. This guide includes detailed information

on the physicochemical properties of CBB1007 hydrochloride, step-by-step instructions for

preparing stock solutions, and recommendations for storage to maintain compound integrity.

Additionally, it outlines the mechanism of action of CBB1007 and its role in the LSD1 signaling

pathway.

Introduction to CBB1007 Hydrochloride
CBB1007 hydrochloride is a potent and selective inhibitor of Lysine-Specific Demethylase 1

(LSD1), also known as KDM1A. LSD1 is a flavin-dependent monoamine oxidase that plays a

critical role in epigenetic regulation by demethylating mono- and di-methylated lysine 4 of
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histone H3 (H3K4me1/2) and lysine 9 of histone H3 (H3K9me1/2). By inhibiting LSD1,

CBB1007 can modulate gene expression, making it a valuable tool for studying cellular

processes such as differentiation, proliferation, and tumorigenesis.

Physicochemical Properties
A clear understanding of the physicochemical properties of CBB1007 hydrochloride is

essential for its proper handling and use in experiments.

Property Value

Chemical Name CBB1007 hydrochloride

CAS Number 2070014-96-7[1][2][3][4][5]

Molecular Formula C₂₇H₃₇Cl₃N₈O₄

Molecular Weight 643.99 g/mol

Appearance Solid powder

Solubility and Stability
Proper dissolution and storage are critical for maintaining the activity of CBB1007
hydrochloride.
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Solvent Solubility Storage of Stock Solution

DMSO ≥ 25 mg/mL (38.82 mM)
-80°C for up to 6 months-20°C

for up to 1 month

In vivo

≥ 1.25 mg/mL in 10% DMSO +

40% PEG300 + 5% Tween-80

+ 45% saline

Prepare fresh for each

experiment.

In vivo

≥ 1.25 mg/mL in 10% DMSO +

90% (20% SBE-β-CD in

saline)

Prepare fresh for each

experiment.

In vivo
≥ 1.25 mg/mL in 10% DMSO +

90% corn oil

Prepare fresh for each

experiment.

Note: To achieve the specified solubility in DMSO, warming the solution to 80°C and using

sonication may be necessary.

Safety and Handling
According to the Safety Data Sheet (SDS), CBB1007 hydrochloride is not classified as a

hazardous substance or mixture. However, it is recommended to follow standard laboratory

safety practices.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and appropriate

gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes.

First Aid: In case of contact, flush the affected area with copious amounts of water. If inhaled,

move to fresh air. Seek medical attention if irritation persists.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
Materials:
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CBB1007 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Protocol:

Equilibrate: Allow the vial of CBB1007 hydrochloride powder to reach room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of CBB1007 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.44 mg of the compound.

Dissolution: a. Add the appropriate volume of DMSO to the vial containing the powder. b.

Vortex the solution thoroughly for several minutes until the powder is completely dissolved. c.

If the compound does not fully dissolve, gentle warming in a water bath (up to 80°C) and/or

sonication can be applied. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: a. Aliquot the stock solution into single-use, sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. b. Store the aliquots at -80°C for long-term

storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

Preparation of Aqueous Working Solutions
Note: Direct dilution of a concentrated DMSO stock into aqueous buffers can lead to

precipitation. It is recommended to perform serial dilutions in DMSO before the final dilution into

the aqueous medium. The final concentration of DMSO in cell-based assays should be kept

low (typically <0.5%) to avoid cytotoxicity.

Protocol:
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Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM CBB1007 hydrochloride
DMSO stock solution at room temperature.

Intermediate Dilution (in DMSO): Prepare an intermediate dilution of the stock solution in

DMSO. For example, to achieve a final concentration of 10 µM in 1 mL of cell culture

medium with a final DMSO concentration of 0.1%, prepare a 10 mM stock solution and add 1

µL to the 1 mL of medium.

Final Dilution (in Aqueous Medium): a. Add the desired volume of the intermediate DMSO

dilution to your pre-warmed aqueous buffer or cell culture medium. b. Immediately vortex or

gently mix the solution to ensure rapid and uniform dispersion, which can help prevent

precipitation.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples.

Mechanism of Action and Signaling Pathway
CBB1007 inhibits the demethylase activity of LSD1. LSD1, in complex with co-repressors such

as CoREST, removes methyl groups from H3K4me1/2, leading to transcriptional repression.

Conversely, when in complex with androgen or estrogen receptors, LSD1 can demethylate

H3K9me1/2, resulting in transcriptional activation. By inhibiting LSD1, CBB1007 prevents these

epigenetic modifications, thereby altering gene expression patterns.

Stock Solution Preparation Storage Working Solution Preparation

CBB1007 HCl Powder Weigh Powder Add DMSO Vortex / Heat / Sonicate 10 mM Stock in DMSO Aliquot Store at -80°C or -20°C Thaw Aliquot Intermediate Dilution (in DMSO) Final Dilution (in Aqueous Medium) Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing CBB1007 hydrochloride stock and working solutions.
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Caption: Simplified LSD1 signaling pathway and the inhibitory action of CBB1007.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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